Tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-hydrazinyl-2-oxoethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C11H22N4O3/c1-11(2,3)18-10(17)15-6-4-14(5-7-15)8-9(16)13-12/h4-8,12H2,1-3H3,(H,13,16)
• InChI Key: NCLOSKBJSQUTTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CC(=O)NN
• Molecular Formula: C11H22N4O3
• Molecular Weight: 258.32 g/mol

Description

“Tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate” is a derivative of N-Boc piperazine. It is a hydrazide derivative and serves as a useful building block or intermediate in the synthesis of several novel organic compounds.

Synthesis Analysis

This compound was synthesized and characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies. It is one of the two derivatives of N-Boc piperazine that were synthesized, the other being an ester derivative.

Molecular Structure Analysis

The structure of this compound was confirmed by single crystal X-ray diffraction analysis. The molecule is L-shaped with the molecule being twisted at the C10 atom. The crystal structure features strong N–H…O hydrogen bonds and intermolecular interactions of the type N–H…N and C–H…N, resulting in a two-dimensional structure.

Chemical Reactions Analysis

As a derivative of N-Boc piperazine, this compound serves as a useful intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate has been a subject of study for its synthesis and characterization. Research indicates that this compound, along with its ester derivative, can be synthesized and characterized using spectroscopic methods like FT-IR, 1H & 13C NMR, and LCMS. The crystal structures of these compounds have been studied, revealing interesting molecular shapes and intermolecular interactions, such as hydrogen bonds and aromatic π–π stacking interactions, leading to a detailed understanding of their crystal packing and molecular architecture (Kulkarni et al., 2016).

Biological Evaluation

The biological activities of this compound have been evaluated. Studies show that it exhibits moderate antibacterial and antifungal activities against various microorganisms. This suggests its potential application in developing new antimicrobial agents (Kulkarni et al., 2016).

Application in Anticorrosive Treatments

Research has explored the use of this compound derivatives in anticorrosive treatments. A study on tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate, a related compound, demonstrated its effectiveness as a corrosion inhibitor for carbon steel in acidic environments. This opens avenues for its application in protecting industrial metal surfaces from corrosion (Praveen et al., 2021).

Catalysis in Organic Chemistry

The compound has been implicated in studies related to catalysis in organic chemistry. For instance, polymethacrylates containing piperazine derivatives, which could include this compound, have been synthesized and used as effective catalysts in certain chemical reactions, such as acylation (Mennenga et al., 2015).

Pharmaceutical Intermediate

This compound serves as an important intermediate in synthesizing biologically active compounds. Its derivatives have been used in creating molecules of medicinal interest, indicating its potential in pharmaceutical research and drug development (McDermott et al., 2008).

Future Directions

The future directions for this compound could involve further exploration of its potential uses as an intermediate in the synthesis of various organic compounds. Its diverse biological activities suggest potential applications in the field of drug discovery.